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Introduction

Cell invasion is a critical process in cancer metastasis, involving the degradation of the
extracellular matrix (ECM) and migration of cancer cells to distant sites. The transwell invasion
assay is a widely used in vitro method to quantify the invasive potential of cancer cells. WK369,
a small molecule inhibitor of the transcriptional repressor B-cell lymphoma 6 (BCL6), has
shown promise in inhibiting the proliferation and invasion of cancer cells, particularly in ovarian
cancer.[1] This document provides detailed application notes and protocols for utilizing WK369
in a transwell invasion assay to assess its anti-invasive properties.

Mechanism of Action: WK369 and Inhibition of Cell
Invasion

WK369 functions by targeting BCL6, a master transcriptional repressor that plays a crucial role
in the development and progression of several cancers.[1] BCL6 is known to regulate the
expression of genes involved in cell cycle, apoptosis, and cell migration. Notably, inhibition of
BCL6 has been shown to decrease the expression of matrix metalloproteinases (MMPSs), such
as MMP2 and MMP9. These enzymes are essential for the degradation of the ECM, a key step
in cancer cell invasion. By inhibiting BCL6, WK369 is believed to downregulate the expression
of MMPs, thereby impeding the ability of cancer cells to invade surrounding tissues.
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Data Presentation: Efficacy of WK369 in Inhibiting
Cancer Cell Invasion

The following table summarizes representative quantitative data from a transwell invasion
assay, illustrating the dose-dependent inhibitory effect of WK369 on the invasion of ovarian
cancer cell lines ES-2 and SKOV3. The data is based on visual representation from published
research and serves as an example of expected outcomes.[1]

Mean Number of Percentage of
. WK369 . .
Cell Line . Invaded Cells (per Invasion Inhibition
Concentration (uM) .
field) (%)
ES-2 0 (Vehicle Control) 250 0
1 175 30
5 100 60
10 50 80
SKOV3 0 (Vehicle Control) 300 0
1 210 30
5 120 60
10 60 80

Experimental Protocols
Materials and Reagents

o 24-well Transwell® inserts (8.0 um pore size)

Matrigel® Basement Membrane Matrix

Cancer cell lines (e.g., ES-2, SKOV3)

Cell culture medium (e.g., DMEM, RPMI-1640)

Fetal Bovine Serum (FBS)
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» WK369 (dissolved in DMSO to create a stock solution)

¢ Vehicle control (DMSO)

o Phosphate Buffered Saline (PBS)

» Calcein AM

» Cotton swabs

o Fixation solution (e.g., 4% paraformaldehyde in PBS)

e Staining solution (e.g., 0.1% Crystal Violet in 20% methanol)

 Inverted microscope with a camera

Image analysis software (e.g., ImageJ)

Experimental Workflow
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Experimental workflow for the transwell invasion assay with WK369 treatment.
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Detailed Methodologies

1. Coating of Transwell Inserts with Matrigel[2][3]
e Thaw Matrigel on ice overnight in a 4°C refrigerator.

 Dilute the Matrigel with cold, serum-free cell culture medium to the desired concentration
(typically 1 mg/mL, but may need optimization depending on the cell line).

e Add 50-100 pL of the diluted Matrigel solution to the upper chamber of each Transwell insert.
 Incubate the plates at 37°C for at least 4-6 hours to allow the Matrigel to solidify.

2. Cell Seeding and WK369 Treatment[4][5]

e Culture the chosen cancer cell line to 70-80% confluency.

o Starve the cells in serum-free medium for 12-24 hours prior to the assay.

o Trypsinize and resuspend the cells in serum-free medium. Perform a cell count to determine
the cell concentration.

o Prepare different concentrations of WK369 in serum-free medium. Include a vehicle control
(DMSO) at the same final concentration as the highest WK369 treatment.

o Resuspend the cells in the prepared WK369 or vehicle control solutions to a final
concentration of 1 x 10”5 to 5 x 1075 cells/mL.

e Add 200 pL of the cell suspension to the upper chamber of the Matrigel-coated Transwell
inserts.

o To the lower chamber of each well, add 600-800 pL of complete medium containing 10%
FBS as a chemoattractant.

3. Incubation

 Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24 to 48 hours. The
incubation time should be optimized for each cell line based on its invasive potential.
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. Staining and Quantification[6][7]
After incubation, carefully remove the medium from the upper and lower chambers.

Use a cotton swab to gently remove the non-invading cells from the upper surface of the
insert membrane.

Fix the invading cells on the lower surface of the membrane by immersing the inserts in a
fixation solution (e.g., 4% paraformaldehyde) for 20 minutes at room temperature.

Wash the inserts twice with PBS.
Stain the cells by immersing the inserts in a 0.1% Crystal Violet solution for 15-30 minutes.
Gently wash the inserts with water to remove excess stain and allow them to air dry.

Using an inverted microscope, capture images of the stained cells from at least five random
fields per insert.

Quantify the number of invaded cells per field using image analysis software.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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